N'-(acetyloxy)-2-[(2-ethyl-6-methyl-3-pyridinyl)oxy]ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(2-ethyl-6-methylpyridin-3-yl)oxyethylidene]amino] acetate
• InChI: InChI=1S/C12H17N3O3/c1-4-10-11(6-5-8(2)14-10)17-7-12(13)15-18-9(3)16/h5-6H,4,7H2,1-3H3,(H2,13,15)
• InChI Key: UDWSDUJZPYJTMY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=N1)C)OCC(=NOC(=O)C)N
• Isomeric SMILES: CCC1=C(C=CC(=N1)C)OC/C(=N/OC(=O)C)/N
• Molecular Formula: C12H17N3O3
• Molecular Weight: 251.28 g/mol

Description

N-(acetyloxy)-2-[(2-ethyl-6-methyl-3-pyridinyl)oxy]ethanimidamide, also known as A-867744, is a chemical compound that has been developed for research purposes. It is a selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for breaking down endocannabinoids in the body. This compound has shown potential in the treatment of various diseases and disorders, including pain, inflammation, and anxiety.

Mechanism of Action

N'-(acetyloxy)-2-[(2-ethyl-6-methyl-3-pyridinyl)oxy]ethanimidamide works by inhibiting the enzyme FAAH, which is responsible for breaking down endocannabinoids in the body. Endocannabinoids are natural compounds that bind to cannabinoid receptors in the body, which are involved in a variety of physiological processes, including pain, inflammation, and anxiety. By inhibiting FAAH, N'-(acetyloxy)-2-[(2-ethyl-6-methyl-3-pyridinyl)oxy]ethanimidamide increases the levels of endocannabinoids in the body, which can lead to therapeutic effects.
Biochemical and Physiological Effects:
N'-(acetyloxy)-2-[(2-ethyl-6-methyl-3-pyridinyl)oxy]ethanimidamide has been shown to increase the levels of endocannabinoids in the body, which can lead to a variety of biochemical and physiological effects. These effects include analgesia, anti-inflammatory effects, and anxiolysis. N'-(acetyloxy)-2-[(2-ethyl-6-methyl-3-pyridinyl)oxy]ethanimidamide has also been shown to have effects on the immune system, including the modulation of cytokine production.

Advantages and Limitations for Lab Experiments

N'-(acetyloxy)-2-[(2-ethyl-6-methyl-3-pyridinyl)oxy]ethanimidamide has several advantages for use in laboratory experiments. It is a highly selective inhibitor of FAAH, which reduces the risk of off-target effects. It also has good pharmacokinetic properties, which makes it suitable for use in animal models. However, N'-(acetyloxy)-2-[(2-ethyl-6-methyl-3-pyridinyl)oxy]ethanimidamide has some limitations as well. It is not suitable for use in human studies, as it has not been tested for safety and efficacy in humans. It also has limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N'-(acetyloxy)-2-[(2-ethyl-6-methyl-3-pyridinyl)oxy]ethanimidamide. One area of interest is the potential use of this compound in the treatment of pain, inflammation, and anxiety in humans. Another area of interest is the development of more potent and selective FAAH inhibitors. Additionally, there is interest in studying the effects of N'-(acetyloxy)-2-[(2-ethyl-6-methyl-3-pyridinyl)oxy]ethanimidamide on other physiological processes, such as appetite regulation and neuroprotection. Overall, N'-(acetyloxy)-2-[(2-ethyl-6-methyl-3-pyridinyl)oxy]ethanimidamide has shown promise as a research tool and potential therapeutic agent, and further research is needed to fully understand its potential.

Scientific Research Applications

N'-(acetyloxy)-2-[(2-ethyl-6-methyl-3-pyridinyl)oxy]ethanimidamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic effects in animal models of pain, as well as anti-inflammatory effects in models of inflammation. It has also been shown to have anxiolytic effects in models of anxiety.